Cas no 62225-59-6 (Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester)

Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester structure
62225-59-6 structure
Product Name:Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester
CAS No:62225-59-6
MF:C12H12ClN3O3
MW:281.694981575012
CID:453587
PubChem ID:71388594
Update Time:2025-04-19

Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester
    • ethyl 2-chloro-2-[[2-(cyanomethoxy)phenyl]hydrazinylidene]acetate
    • 62225-59-6
    • DTXSID70810653
    • Ethyl chloro{2-[2-(cyanomethoxy)phenyl]hydrazinylidene}acetate
    • Inchi: 1S/C12H12ClN3O3/c1-2-18-12(17)11(13)16-15-9-5-3-4-6-10(9)19-8-7-14/h3-6,15H,2,8H2,1H3
    • InChI Key: WVBCXOVQDBTNHB-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCC)=NNC1C=CC=CC=1OCC#N

Computed Properties

  • Exact Mass: 281.05686
  • Monoisotopic Mass: 281.0567189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 83.7Ų

Experimental Properties

  • PSA: 83.71
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